Cas no 4900-67-8 (NAPHTHALENE, 2-METHOXY-6-NITRO-)

• Product Name: NAPHTHALENE, 2-METHOXY-6-NITRO-
• CAS No: 4900-67-8
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 3474955
• PubChem ID: 2749105
• Update Time: 2025-05-20

NAPHTHALENE, 2-METHOXY-6-NITRO- Chemical and Physical Properties

Names and Identifiers

• NAPHTHALENE, 2-METHOXY-6-NITRO-
• 2-methoxy-6-nitronaphthalene
• DTXSID901309589
• 4900-67-8

• Inchi： 1S/C11H9NO3/c1-15-11-5-3-8-6-10(12(13)14)4-2-9(8)7-11/h2-7H,1H3
• InChI Key： NDGWQNJHOROWIO-UHFFFAOYSA-N
• SMILES： C1=C2C(C=C([N+]([O-])=O)C=C2)=CC=C1OC

Computed Properties

• Exact Mass: 203.058243149Da
• Monoisotopic Mass: 203.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.1Ų

Additional information on NAPHTHALENE, 2-METHOXY-6-NITRO-

Chemical Profile of NAPHTHALENE, 2-METHOXY-6-NITRO- (CAS No. 4900-67-8)

NAPHTHALENE, 2-METHOXY-6-NITRO-, identified by its Chemical Abstracts Service (CAS) number 4900-67-8, is a nitro-substituted methoxy naphthalene derivative. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) with specific functional groups that make it of significant interest in synthetic organic chemistry and pharmaceutical research. The structural arrangement of the methoxy and nitro groups on the naphthalene core imparts unique chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The nitro group at the 6-position and the methoxy group at the 2-position create a distinct electronic environment on the naphthalene ring system. This configuration influences the compound's solubility, stability, and reactivity, making it a versatile building block in medicinal chemistry. Researchers have leveraged these properties to explore its potential applications in drug discovery and material science.

In recent years, there has been growing interest in NAPHTHALENE, 2-METHOXY-6-NITRO- due to its role as a precursor in the synthesis of biologically active compounds. For instance, derivatives of this molecule have been investigated for their pharmacological properties, including anti-inflammatory and antimicrobial activities. The presence of both electron-withdrawing and electron-donating groups allows for selective functionalization at various positions on the naphthalene core, enabling the creation of structurally diverse analogues with tailored biological functions.

One notable area of research involves the use of NAPHTHALENE, 2-METHOXY-6-NITRO- in the development of novel therapeutic agents. Studies have demonstrated its utility in generating compounds that exhibit inhibitory effects on specific enzymatic targets implicated in various diseases. The nitro group, in particular, can be further modified through reduction or coupling reactions to introduce additional functionality, expanding its synthetic utility. This adaptability has made it a focal point for medicinal chemists seeking to develop new scaffolds for drug candidates.

The chemical reactivity of NAPHTHALENE, 2-METHOXY-6-NITRO- also makes it relevant in materials science applications. For example, its ability to undergo electrophilic aromatic substitution reactions allows for the introduction of diverse substituents that can influence material properties such as conductivity or luminescence. These characteristics are particularly valuable in the design of organic semiconductors and optoelectronic materials, where precise control over molecular structure is essential.

Advances in synthetic methodologies have further enhanced the accessibility and utility of NAPHTHALENE, 2-METHOXY-6-NITRO-. Modern techniques such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions have enabled more efficient and selective transformations of this compound. These improvements have not only streamlined its production but also opened new avenues for its application in complex synthetic schemes.

The pharmaceutical industry has taken particular interest in exploring the potential therapeutic benefits of derivatives derived from NAPHTHALENE, 2-METHOXY-6-NITRO-. Researchers are investigating its role as an intermediate in synthesizing molecules that target neurological disorders, cancer, and infectious diseases. The unique electronic properties conferred by the methoxy and nitro substituents make it an attractive scaffold for developing drugs with improved efficacy and reduced side effects.

In conclusion, NAPHTHALENE, 2-METHOXY-6-NITRO- (CAS No. 4900-67-8) represents a compound with multifaceted applications across synthetic chemistry, pharmaceutical research, and materials science. Its structural features and chemical reactivity provide a rich foundation for further exploration and innovation. As research continues to uncover new possibilities for this molecule, its significance is expected to grow within both academic and industrial settings.